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Compound of Interest

Compound Name: Crotonic anhydride

cat. No.: 87771178

An in-depth technical guide to the reactivity and stability of crotonic anhydride for
researchers, scientists, and drug development professionals.

Introduction

Crotonic anhydride, with the chemical formula (CHsCH=CHCO)z0, is a versatile and reactive
organic compound.[1] Also known as 2-butenoic anhydride, it is a key intermediate in various
chemical syntheses.[2] Its structure incorporates two highly reactive acyl groups and two a,3-
unsaturated carbon-carbon double bonds, making it a valuable precursor in the production of
pharmaceuticals, polymers, resins, dyes, and fragrances.[3][4][5] This guide provides a
comprehensive overview of its reactivity, stability, and associated experimental considerations.

Physical and Chemical Properties

Crotonic anhydride is typically a colorless to yellow liquid with a pungent odor.[4][6] It exists
as a mixture of cis and trans isomers, though the trans isomer is predominant.[1][7] It is soluble
in organic solvents like diethyl ether.[6][8]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7771178?utm_src=pdf-interest
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.sigmaaldrich.com/US/en/product/mm/822002
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://godavaribiorefineries.com/products/chemicals/crotonic-anhydride
https://www.benchchem.com/product/b7771178?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6751209.htm
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://www.merckmillipore.com/SG/en/product/Crotonic-anhydride,MDA_CHEM-822002
https://www.sigmaaldrich.com/US/en/product/aldrich/130974
https://godavaribiorefineries.com/sites/default/files/chemicals_msds/Crotonic%20Anhydride_2.pdf
https://www.bocsci.com/product/crotonic-anhydride-cas-78957-07-0-77377.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 623-68-7 (mixture), 78957-07- i

0 (trans)
Molecular Formula CsH1003 [819]
Molecular Weight 154.16 g/mol [718]
Appearance Yellow liquid [6]
Boiling Point 246-248 °C [6][10]
Melting Point -20 °C [1112]
Density ~1.04 g/cm3 at 25 °C [61[7]
Flash Point 93.4 °C (closed cup) [61[7111]

Refractive Index

n20/D 1.473

[417]

Vapor Pressure

1 hPaat25°C

[1](2]

Reactivity of Crotonic Anhydride

The reactivity of crotonic anhydride is characterized by the two functional groups present in

its structure: the anhydride linkage and the a,B-unsaturated carbonyl system. This dual

reactivity makes it a versatile reagent in organic synthesis.

Nucleophilic Acyl Substitution

The anhydride functional group contains highly electrophilic carbonyl carbons, making it

susceptible to attack by nucleophiles. These reactions involve the cleavage of the anhydride

and acylation of the nucleophile, with a molecule of crotonic acid as the leaving group.

o Hydrolysis: Crotonic anhydride is moisture-sensitive and reacts with water to hydrolyze into

two molecules of crotonic acid.[6][12] This reaction is often an undesirable side reaction,

necessitating the use of dry (anhydrous) conditions during synthesis and handling.[12]

» Alcoholysis: In the presence of an alcohol, crotonic anhydride undergoes alcoholysis to

yield a crotonate ester and one equivalent of crotonic acid.[2][13][14] This esterification
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reaction is often facilitated by a base like pyridine, which acts as a catalyst and neutralizes
the carboxylic acid byproduct.[12][13][14]

» Aminolysis: The reaction with ammonia, primary, or secondary amines results in the
formation of a crotonamide.[13] Two equivalents of the amine are required; one acts as the
nucleophile, and the second acts as a base to neutralize the crotonic acid formed.[13]

General Mechanism

. X X 1. Nucleophilic Attack ) 2. Leaving Group (Crotonate) Elimination | . X
Crotonic Anhydride + Nucleophile (Nu-H) Tetrahedral Intermediate =| Acylated Product + Crotonic Acid

Click to download full resolution via product page

Caption: General workflow for nucleophilic acyl substitution.

Reactions Involving the Double Bond

The conjugated carbon-carbon double bond in crotonic anhydride can also participate in
various reactions, although it is generally less reactive than the anhydride group towards
nucleophiles.

o Polymerization: Crotonic anhydride and its derivatives can be used as monomers or
comonomers in polymerization reactions.[2] While crotonates show a negligible ability to
homopolymerize via free-radical pathways, they can be copolymerized with other monomers,
such as vinyl acetate, to produce copolymers used in adhesives and paints.[15]

o Addition Reactions: The double bond can undergo addition reactions typical of alkenes. For
example, halogenation with chlorine or bromine would lead to the formation of 2,3-
dihalobutyric anhydride.[16]

Stability and Storage

Proper handling and storage are critical to maintain the integrity of crotonic anhydride.
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Thermal Stability: The compound is stable under recommended storage conditions but can
decompose upon heating to emit acrid smoke and irritating fumes.[4] It is advisable to store it
below +30°C.[1][4]

Sensitivity to Moisture and Light: Crotonic anhydride is sensitive to moisture and may
decompose upon exposure to moist air or water.[6] It is also recommended to protect it from
light.[6] Therefore, it should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area.[17]

Incompatibilities: It is incompatible with strong oxidizing agents, acids, alkalis (bases), and
moisture.[6][11] Contact with these substances should be avoided to prevent vigorous
reactions or decomposition.

Stabilization: During synthesis, polymerization inhibitors such as hydroquinone may be used
to prevent unwanted polymerization, especially at elevated temperatures.[18]

Stabilizing Conditions
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Caption: Factors influencing the stability of crotonic anhydride.

Experimental Protocols
Synthesis of Crotonic Anhydride

A common method for synthesizing crotonic anhydride is the reaction of crotonic acid with
acetic anhydride.[16][18][19][20]

Objective: To synthesize crotonic anhydride from crotonic acid and acetic anhydride.
Materials:

Crotonic acid

Acetic anhydride

Polymerization inhibitor (e.g., hydroquinone)[18]

Inert organic liquid (e.g., heptane) for azeotropic removal of acetic acid[18]

Reaction flask with distillation apparatus

Procedure:

e Charge the reaction flask with crotonic acid, acetic anhydride, and a small amount of
hydroquinone.[18]

e Heat the mixture to a temperature below 100 °C.[18]

e The acetic acid formed as a byproduct is continuously removed as the reaction proceeds.
This can be achieved by:

o Heating under reduced pressure (e.g., 100 mm Hg) to boil off the acetic acid.[18]

o Adding an inert solvent like heptane to form an azeotrope with acetic acid, which is then
distilled off.[18]
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¢ The continuous removal of acetic acid drives the equilibrium towards the formation of
crotonic anhydride.

« After the reaction is complete, the remaining mixture, containing crotonic anhydride,
unreacted starting materials, and the inhibitor, is purified by fractional distillation to isolate the
crotonic anhydride.[19]

Mix:
- Crotonic Acid
- Acetic Anhydride
- Inhibitor (Hydroquinone)

Heat mixture
(< 100°C)

Continuously remove
Acetic Acid byproduct
(Azeotropic or Vacuum Distillation)

eaction complete

Purify by
Fractional Distillation

@Crotonic Anhydride

Click to download full resolution via product page

Caption: Experimental workflow for crotonic anhydride synthesis.

Kinetic Study: Reaction with Wood

A study investigating the reaction kinetics of crotonic anhydride with Scots pine and Corsican
pine provides insight into its reactivity with hydroxyl groups in a complex biopolymer.[21]
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Objective: To determine the activation energy for the reaction of crotonic anhydride with
wood.

Methodology Summary:

Wood samples (Scots pine or Corsican pine) were reacted with crotonic anhydride in
pyridine (as a catalyst/solvent) at various temperatures (e.g., 60, 80, 100, 120 °C).

e The reaction progress was monitored over time by measuring the weight percent gain
(WPG) of the wood samples, which corresponds to the amount of crotonyl groups attached.

e Reaction rates were determined from the time-course data at each temperature.

» Activation energies were calculated from an Arrhenius plot of the natural logarithm of the
reaction rate versus the inverse of the temperature.[21]

Quantitative Data
Toxicolagical Data

Parameter Value Species Route Source
LDso 2061 mg/kg Rat Oral [1]
LDso 2830 mg/kg Rat Oral [17]

Activation Energies for Reaction with Pine Wood

The following activation energies (Ea) were determined for the acylation of wood hydroxyl
groups by crotonic anhydride.[21]

Ea (kJ mol?)
. Ea (kJ mol—?) (Rate .
Wood Species (Initial Rate Source
Constant Method)

Method)
Scots Pine 39.0 (¢5.8) 41.3 (£7.0) [21]
Corsican Pine 30.3 (x6.8) 26.9 (x4.0) [21]
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Applications in Drug Development and Research

Crotonic anhydride is a valuable building block in the pharmaceutical and chemical industries.

o Pharmaceutical Synthesis: It serves as a crucial intermediate for the synthesis of Active
Pharmaceutical Ingredients (APIs).[3][8] Its structure can be incorporated into drug
molecules to confer specific therapeutic properties.[3] For instance, it is used in the
production of antimicrobial drugs and sulfonamides.[4]

» Polymer and Material Science: It is a precursor in the synthesis of polymers and resins. Its
reactivity allows for the modification of polymer chains to enhance properties like flexibility
and adhesion.[2][3]

o Other Industrial Uses: It finds application as a raw material in the cosmetics, flavor, and
fragrance industries.[4][5] It is also used to synthesize agrochemicals, dyes, and rubber
antioxidants.[4][16]

Safety and Handling

Crotonic anhydride is a corrosive substance that can cause severe skin burns and eye
damage.[1][6][17][22] Inhalation of its vapor or mist can lead to severe irritation of the
respiratory tract.[6]

o Personal Protective Equipment (PPE): When handling, it is essential to wear appropriate
PPE, including a face shield, chemical-resistant gloves, a lab coat, and a vapor respirator in
case of insufficient ventilation.[6][7]

o Handling Procedures: Handle in a well-ventilated area, avoiding contact with skin, eyes, and
clothing.[17] Keep away from heat, sparks, and open flames.[6][11] Never add water to the
product.[6]

o First Aid: In case of contact, immediately flush the affected area with copious amounts of
water for at least 15 minutes and seek immediate medical attention.[6][17] If inhaled, move
the person to fresh air.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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